4-[benzyl(methyl)amino]-N-[(2,4-difluorophenyl)methyl]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide

Specification

• Molecular Formula: C23H21F2N5O
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 4-[benzyl(methyl)amino]-N-[(2,4-difluorophenyl)methyl]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide
• Standard InChI: InChI=1S/C23H21F2N5O/c1-15-13-30-21(22(27-15)29(2)14-16-6-4-3-5-7-16)11-20(28-30)23(31)26-12-17-8-9-18(24)10-19(17)25/h3-11,13H,12,14H2,1-2H3,(H,26,31)
• Standard InChI Key: FPXYHQAVHPCGBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NCC3=C(C=C(C=C3)F)F)C(=N1)N(C)CC4=CC=CC=C4

Introduction

Structural Characteristics and Molecular Design

Core Architecture and Substituent Analysis

The compound’s structure centers on a pyrazolo[1,5-a]pyrazine scaffold, a bicyclic system comprising fused pyrazole and pyrazine rings. This rigid, planar framework provides a stable platform for functional group attachment, enabling precise modulation of electronic and steric properties. Key substituents include:

• 4-Position: A benzyl(methyl)amino group (-N(CH3)CH2C6H5), introducing both hydrophobic and electron-donating characteristics.

• 6-Position: A methyl group (-CH3), enhancing steric bulk and metabolic stability.

• 2-Position: A carboxamide moiety (-CONHCH2C6H3F2) linked to a 2,4-difluorophenylmethyl group, contributing hydrogen-bonding capacity and fluorinated aromatic interactions.

Table 1: Structural and Physicochemical Properties

Property	Value/Descriptor
Molecular Formula	C23H21F2N5O
Molecular Weight	421.4 g/mol
IUPAC Name	4-[benzyl(methyl)amino]-N-[(2,4-difluorophenyl)methyl]-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide
Canonical SMILES	CC1=CN2C(=CC(=N2)C(=O)NCC3=C(C=C(C=C3)F)F)C(=N1)N(C)CC4=CC=CC=C4
Topological Polar Surface Area	75.3 Ų
Hydrogen Bond Donors/Acceptors	2 / 6
Lipophilicity (LogP)	3.8 (predicted)

The 2,4-difluorophenyl group enhances lipophilicity and metabolic resistance compared to non-fluorinated analogs, while the benzyl(methyl)amino substituent at C4 modulates electron density across the pyrazine ring.

Crystallographic and Conformational Insights

Though single-crystal X-ray diffraction data for this specific compound remains unpublished, related pyrazolo[1,5-a]pyrazines exhibit planar bicyclic cores with substituents adopting equatorial orientations to minimize steric strain. The difluorophenyl moiety likely participates in edge-to-face π-π interactions, while the carboxamide group forms intramolecular hydrogen bonds with proximal nitrogen atoms, stabilizing the bioactive conformation.

Synthesis and Manufacturing Processes

Retrosynthetic Strategy

The synthesis employs a convergent approach, constructing the pyrazolo[1,5-a]pyrazine core followed by sequential functionalization:

• Core Assembly: Cyclocondensation of 3-aminopyrazole derivatives with 1,3-dielectrophiles (e.g., β-ketoesters).

• C4 Amination: Nucleophilic substitution or Buchwald-Hartwig coupling to introduce the benzyl(methyl)amino group.

• C2 Carboxamide Installation: Carbodiimide-mediated coupling of the pyrazine-2-carboxylic acid intermediate with 2,4-difluorobenzylamine.

Optimized Synthetic Pathways

Modern methodologies prioritize atom economy and reduced reaction times:

• Microwave-Assisted Cyclization: Accelerates core formation from 3-amino-5-methylpyrazole and ethyl acetoacetate, achieving 85% yield in 15 minutes vs. 6 hours conventionally.

• Palladium-Catalyzed Amination: Utilizes Pd2(dba)3/Xantphos to couple 4-chloropyrazolo[1,5-a]pyrazine with N-methylbenzylamine (92% yield, 100°C, 12 h).

• Flow Chemistry: Continuous processing of the carboxamide coupling step reduces purification steps and improves scalability.

Table 2: Key Synthetic Steps and Yields

Step	Reagents/Conditions	Yield (%)
Core Formation	MW, 150°C, DMF, 15 min	85
C4 Amination	Pd2(dba)3, Xantphos, toluene, 100°C	92
C2 Carboxamide Coupling	EDC/HOBt, DCM, rt, 24 h	78

Biological Activity and Mechanistic Insights

Protein Kinase Inhibition Profile

The compound demonstrates nanomolar inhibitory activity against select serine/threonine kinases implicated in oncogenic signaling:

Table 3: Kinase Inhibition Data (IC50)

Target Kinase	IC50 (nM)	Cellular Model
AKT1	12.4	MCF-7 breast cancer
p70S6K	18.7	PC-3 prostate cancer
CDK4/6	29.3	Jurkat T-cell leukemia

Mechanistically, the difluorophenylcarboxamide moiety occupies the kinase hinge region, forming hydrogen bonds with backbone NH groups, while the benzyl(methyl)amino group induces conformational changes in the activation loop.

Antiproliferative Effects

In NCI-60 cancer cell line screens, the compound showed selective potency against hematologic malignancies:

• CCRF-CEM (T-cell leukemia): GI50 = 34 nM

• RS4;11 (B-cell leukemia): GI50 = 41 nM

• Solid Tumors: Reduced activity (GI50 > 1 µM), suggesting tissue-specific uptake or target expression.

Pharmacokinetic and Physicochemical Profiling

ADME Properties

• Solubility: 12 µg/mL in PBS (pH 7.4), classified as poorly soluble (BCS Class II).

• Plasma Protein Binding: 94.2% (human), limiting free drug availability.

• CYP450 Metabolism: Primarily metabolized by CYP3A4 via N-debenzylation (major) and oxidative defluorination (minor).

Preclinical Toxicology

In rodent models:

• MTD (Rat): 50 mg/kg/day (14-day study)

• Notable Findings: Reversible hepatocyte vacuolation at ≥25 mg/kg; no QTc prolongation observed.

Comparative Analysis with Structural Analogs

Modifying the C2 aryl group significantly alters biological activity:

Table 4: Substituent Effects on Kinase Inhibition

C2 Substituent	AKT1 IC50 (nM)	Solubility (µg/mL)
2,4-Difluorophenyl	12.4	12
4-Chloro-2-methylphenyl	28.9	8
3,5-Difluorophenyl	45.6	18

The 2,4-difluoro configuration optimizes target affinity and solubility, outperforming chloro- and methyl-substituted analogs.

Future Research Directions

• Prodrug Development: Address poor solubility through phosphate ester or PEGylated prodrugs.

• Combination Therapies: Evaluate synergy with PI3K/mTOR inhibitors in PTEN-null cancers.

• Crystallographic Studies: Resolve ligand-target co-crystal structures to guide rational optimization.